Cas no 1780622-40-3 (Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate
• CAS No: 1780622-40-3
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 6414692
• PubChem ID: 105531589
• Update Time: 2025-06-08

Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1780622-40-3
• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate
• EN300-7230308
• Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate

• Inchi： 1S/C15H25N3O4/c1-14(2,3)21-12(19)17-11-9-18(8-10(11)7-16)13(20)22-15(4,5)6/h10-11H,8-9H2,1-6H3,(H,17,19)
• InChI Key： PCNABCKKQPCUQJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C#N)C(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7Ų

Additional information on Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate (CAS No. 1780622-40-3)

In the realm of organic chemistry and pharmaceutical intermediates, Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate (CAS No. 1780622-40-3) stands out as a versatile compound with significant applications. This Boc-protected pyrrolidine derivative is widely utilized in drug discovery, peptide synthesis, and as a building block for complex molecular architectures. Its unique structure, featuring both tert-butyl and cyano functional groups, makes it a valuable tool for researchers aiming to develop novel therapeutics or explore new chemical spaces.

The compound's CAS No. 1780622-40-3 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry. Recent trends highlight its role in the development of protease inhibitors and kinase modulators, which are critical in targeting diseases such as cancer and viral infections. The Boc (tert-butoxycarbonyl) protecting group is particularly noteworthy, as it offers stability under various reaction conditions while being easily removable under acidic conditions, a feature highly prized in multi-step syntheses.

From an SEO perspective, keywords like "Boc-protected pyrrolidine synthesis", "CAS 1780622-40-3 applications", and "tert-butyl carboxylate derivatives" are commonly associated with this compound. These terms align with user queries about high-yield synthetic routes, scalability, and commercial availability. Researchers often seek information on its solubility, storage conditions, and compatibility with other reagents, which underscores the need for detailed technical data.

In the context of green chemistry, Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate has garnered attention for its potential in atom-efficient reactions. Innovations in catalytic methods and flow chemistry have further enhanced its utility, reducing waste and improving reaction efficiency. This aligns with the broader industry shift toward sustainable practices, a topic dominating scientific discourse and search engine trends.

Another area of interest is the compound's role in peptide mimetics and small-molecule drug design. Its pyrrolidine core is a common motif in bioactive molecules, contributing to conformational rigidity and enhanced binding affinity. As such, queries like "pyrrolidine-based drug candidates" and "Boc-cyano pyrrolidine uses" are increasingly prevalent in academic and patent literature.

For those exploring structural analogs or derivatization strategies, this compound serves as an excellent starting point. Its cyano group offers a handle for further functionalization, enabling the introduction of diverse pharmacophores. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid access to molecular diversity is essential.

In summary, Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyanopyrrolidine-1-carboxylate (CAS No. 1780622-40-3) is a cornerstone in modern synthetic chemistry. Its applications span drug development, material science, and beyond, driven by its robust chemical properties and adaptability. As research continues to evolve, this compound will undoubtedly remain a focal point for innovation and discovery.